molecular formula C12H10ClN3O3 B8390797 6-chloro-5-(cyclopropylcarbamoyl)-1H-benzimidazole-2-carboxylic acid

6-chloro-5-(cyclopropylcarbamoyl)-1H-benzimidazole-2-carboxylic acid

Cat. No.: B8390797
M. Wt: 279.68 g/mol
InChI Key: SRWMEWABJDMXOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-chloro-5-(cyclopropylcarbamoyl)-1H-benzimidazole-2-carboxylic acid is a useful research compound. Its molecular formula is C12H10ClN3O3 and its molecular weight is 279.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10ClN3O3

Molecular Weight

279.68 g/mol

IUPAC Name

6-chloro-5-(cyclopropylcarbamoyl)-1H-benzimidazole-2-carboxylic acid

InChI

InChI=1S/C12H10ClN3O3/c13-7-4-9-8(15-10(16-9)12(18)19)3-6(7)11(17)14-5-1-2-5/h3-5H,1-2H2,(H,14,17)(H,15,16)(H,18,19)

InChI Key

SRWMEWABJDMXOG-UHFFFAOYSA-N

Canonical SMILES

C1CC1NC(=O)C2=CC3=C(C=C2Cl)NC(=N3)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 6-chloro-5-(cyclopropylcarbamoyl)-1H-benzimidazole-2-carboxylate (2.1 g, 7.2 mmol) in tetrahydrofuran (50 ml) was added dropwise, at 0° C., a solution of lithium hydroxide monohydrate (0.6 g, 14.3 mmol) in water (25 ml). The reaction mixture was stirred at this temperature for 14 h. After removing the tetrahydrofuran under reduced pressure, the aqueous solution was acidified with hydrochloric acid (2 M). The precipitated solid was filtered off with suction. 1.7 g (81% of theory) of 6-chloro-5-(cyclopropylcarbamoyl)-1H-benzimidazole-2-carboxylic acid were obtained.
Name
methyl 6-chloro-5-(cyclopropylcarbamoyl)-1H-benzimidazole-2-carboxylate
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
0.6 g
Type
reactant
Reaction Step Two
Name
Quantity
25 mL
Type
solvent
Reaction Step Three

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